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For researchers, scientists, and drug development professionals, understanding what

constitutes a "significant change" to an Institutional Animal Care and Use Committee (IACUC)-

approved protocol is paramount for maintaining compliance and ensuring animal welfare. Any

deviation from an approved protocol requires review, but the level of scrutiny depends on the

nature of the modification.[1] Significant changes are broadly defined as those with the

potential to negatively impact animal welfare.[2][3][4]

Federal regulations, including the Public Health Service (PHS) Policy on Humane Care and

Use of Laboratory Animals and the Animal Welfare Act, mandate that the IACUC must review

and approve any proposed significant changes before they are implemented.[3][5][6]

Institutions are granted some discretion in defining what they consider a significant change,

often establishing policies to categorize modifications and streamline the review process.[3][6]

[7]

Categorizing Protocol Changes: A Comparative
Overview
Protocol amendments are typically classified into three categories: significant, minor, and

administrative. Significant changes often require a full committee review (FCR) or a designated

member review (DMR), processes that are as thorough as the initial protocol submission.[1][2]

[8] Minor changes, which are not expected to impact animal well-being, may be handled by the

IACUC Chair or a veterinarian.[2] Administrative changes, such as correcting typographical
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errors or updating contact information, are generally processed by IACUC staff without

extensive review.[6][8]

The following table summarizes the common classifications of protocol modifications and the

typical review process involved.
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Type of Change Examples
Typical Review

Process

Potential for Impact

on Animal Welfare

Significant

- Change in study

objectives or scope-

Switch from non-

survival to survival

surgery- Increased

pain, distress, or

degree of

invasiveness- Change

in species- Significant

increase in animal

numbers (often >10-

25%)- Change in

Principal Investigator

(PI)- Alterations to

anesthesia, analgesia,

or euthanasia

methods- Use of

animals in a location

not overseen by the

IACUC- Introduction

of hazardous

substances

Full Committee

Review (FCR) or

Designated Member

Review (DMR)[1][2][8]

High

Minor

- Small increase in

animal numbers (often

≤10-25%)- Addition of

a new strain of the

same species-

Change in the sex of

the animals- Addition

or removal of

personnel (other than

the PI)- Change in

protocol title or

funding source

Review by IACUC

Chair or Attending

Veterinarian[2]

Low to None
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Administrative

- Correction of

typographical or

grammatical errors-

Updates to contact

information- Changes

in funding source with

no change in protocol

Administrative

processing by IACUC

staff[6][8]

None

The Review Process: From Submission to Approval
The methodology for reviewing protocol changes is a structured process designed to ensure

that all modifications are thoroughly vetted.

Experimental Protocol: IACUC Amendment Review Process

Submission: The Principal Investigator (PI) submits a protocol amendment form detailing the

proposed changes and the rationale.[1]

Initial Triage: The IACUC office staff performs an initial assessment to categorize the

amendment as significant, minor, or administrative.[1][8]

Review Pathway Determination:

Administrative Changes: Processed directly by IACUC staff.[8]

Minor Changes: Forwarded to the IACUC Chair or Attending Veterinarian for review and

approval.[2]

Significant Changes: Sent to the full IACUC for either Designated Member Review (DMR)

or Full Committee Review (FCR) at a convened meeting.[1][2]

Veterinary Verification and Consultation (VVC): Some institutions have a process where

certain significant changes, such as alterations in anesthesia or analgesia, can be reviewed

and approved administratively after consultation with and verification by a veterinarian.[9][10]

This process must be based on an IACUC-reviewed and -approved policy.[4]
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Committee Review (DMR/FCR): During DMR, a subset of IACUC members reviews the

amendment. For FCR, the amendment is discussed and voted on at a convened meeting of

the full committee.[1][8]

Decision and Notification: The PI is notified of the IACUC's decision. Approval must be

granted before any changes are implemented.[1][5]

Visualizing the Path to Protocol Modification
Approval
To clarify the decision-making process for handling protocol amendments, the following

workflow diagram illustrates the typical path from submission to approval.
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IACUC Amendment Review Workflow

The logical relationship between the type of change and its potential impact on animal welfare

is a key determinant in the review process. The following diagram illustrates this relationship.
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Type of Protocol Change Potential Impact on Animal Welfare

Administrative None
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Change Type and Animal Welfare Impact

In conclusion, a thorough understanding of what your institution's IACUC considers a

significant change is crucial for the seamless progression of research. Proactive

communication with the IACUC office and adherence to established guidelines will ensure both

regulatory compliance and the ethical treatment of animals in research.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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